Cas no 1261808-72-3 (3,5-Bis(2,4,5-trichlorophenyl)-4-methoxypyridine)

• Product Name: 3,5-Bis(2,4,5-trichlorophenyl)-4-methoxypyridine
• CAS No: 1261808-72-3
• MF: C₁₈H₉Cl₆NO
• MW: 467.988158941269
• CID: 4970055
• Update Time: 2025-07-18

3,5-Bis(2,4,5-trichlorophenyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,4,5-trichlorophenyl)-4-methoxypyridine

• Inchi： 1S/C18H9Cl6NO/c1-26-18-10(8-2-14(21)16(23)4-12(8)19)6-25-7-11(18)9-3-15(22)17(24)5-13(9)20/h2-7H,1H3
• InChI Key： VMTCEADDEFXRJG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=NC=C(C2C=C(C(=CC=2Cl)Cl)Cl)C=1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 433
• XLogP3: 7.7
• Topological Polar Surface Area: 22.1

Additional information on 3,5-Bis(2,4,5-trichlorophenyl)-4-methoxypyridine

Introduction to 3,5-Bis(2,4,5-trichlorophenyl)-4-methoxypyridine (CAS No. 1261808-72-3)

3,5-Bis(2,4,5-trichlorophenyl)-4-methoxypyridine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1261808-72-3, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound consists of a pyridine core substituted with methoxy and dichlorophenyl groups, which contribute to its distinct chemical behavior and reactivity.

The synthesis and characterization of 3,5-Bis(2,4,5-trichlorophenyl)-4-methoxypyridine involve meticulous attention to detail to ensure high purity and yield. Advanced synthetic techniques are employed to introduce the dichlorophenyl groups at the 2, 4, and 5 positions of the pyridine ring, followed by the methoxylation at the 4-position. These steps require precise control over reaction conditions, including temperature, solvent selection, and catalyst use.

Recent research has highlighted the utility of this compound in the development of novel pharmaceutical agents. The presence of multiple chlorine atoms in the phenyl rings enhances its electronic properties, making it a valuable intermediate in organic synthesis. Specifically, the electron-withdrawing nature of the chlorines facilitates various functionalization reactions, enabling the creation of more complex molecular architectures.

In addition to its synthetic significance, 3,5-Bis(2,4,5-trichlorophenyl)-4-methoxypyridine has shown promise in medicinal chemistry. Studies have demonstrated its potential as a precursor for compounds with biological activity. For instance, derivatives of this molecule have been investigated for their interactions with biological targets such as enzymes and receptors. These interactions are crucial for understanding how new drugs can be designed to modulate physiological processes effectively.

The structural features of this compound also make it a candidate for material science applications. The rigid pyridine core and electron-deficient system contribute to its stability and reactivity under various conditions. This has led to explorations in using it as a building block for advanced materials with specific electronic or optical properties.

The latest advancements in computational chemistry have further enhanced our understanding of 3,5-Bis(2,4,5-trichlorophenyl)-4-methoxypyridine. Molecular modeling studies have provided insights into its geometry and electronic distribution, which are essential for predicting its behavior in different environments. These simulations have also helped in identifying optimal synthetic pathways by predicting reaction outcomes before experimental trials.

In conclusion, the compound 3,5-Bis(2,4,5-trichlorophenyl)-4-methoxypyridine (CAS No. 1261808-72-3) represents a fascinating subject of study across multiple disciplines. Its unique structure and versatile reactivity make it a valuable asset in pharmaceutical development and material science. As research continues to uncover new applications and understand its properties better, this compound is poised to play an increasingly important role in scientific innovation.